Cas no 28970-57-2 (methyl 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate)

• Product Name: methyl 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate
• CAS No: 28970-57-2
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 3930799
• PubChem ID: 18930419
• Update Time: 2025-05-20

methyl 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 5-(4-chlorophenyl)-, methyl ester
• 5-(4-Chloro-phenyl)-1H-pyrrole-2-carboxylic acid methyl ester
• methyl 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate
• Methyl 5-(p-chlorophenyl)pyrrole-2-carboxylate
• EN300-153321
• 28970-57-2
• SB63118
• SCHEMBL8663770
• WKPCZYWFKVULBH-UHFFFAOYSA-N
• Methyl5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate

• Inchi： 1S/C12H10ClNO2/c1-16-12(15)11-7-6-10(14-11)8-2-4-9(13)5-3-8/h2-7,14H,1H3
• InChI Key： WKPCZYWFKVULBH-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(Cl)C=C2)=CC=C1C(OC)=O

Computed Properties

• Exact Mass: 235.0400063Da
• Monoisotopic Mass: 235.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.1Ų

Additional information on methyl 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate

Recent Advances in the Study of Methyl 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate (CAS: 28970-57-2)

The compound methyl 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate (CAS: 28970-57-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of methyl 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate as a key intermediate in the synthesis of more complex pharmacologically active molecules. Its structural features, including the chlorophenyl group and the pyrrole carboxylate moiety, make it a versatile scaffold for drug development. Researchers have explored its utility in the design of inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious diseases.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a precursor in the synthesis of novel anti-inflammatory agents. The study utilized a multi-step synthetic pathway to modify the pyrrole ring, resulting in derivatives with enhanced binding affinity to cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The findings suggest that methyl 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate could serve as a foundational building block for developing next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory potential, recent research has explored the compound's anticancer properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of methyl 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate exhibited promising activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the inhibition of protein kinases involved in cell proliferation and survival pathways.

Another area of interest is the compound's potential application in treating infectious diseases. Preliminary in vitro studies have shown that certain analogs of methyl 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate possess antimicrobial activity against drug-resistant bacterial strains. Researchers are currently investigating the structure-activity relationships to optimize these compounds for higher efficacy and lower toxicity.

Despite these promising findings, challenges remain in the development of methyl 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its pharmacological potential make it a compelling candidate for future drug discovery efforts.

In conclusion, methyl 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate (CAS: 28970-57-2) represents a valuable chemical entity with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, positioning it as a key player in the development of novel treatments for various diseases. Future studies should focus on optimizing its derivatives and advancing them through the drug development pipeline.